(E)-[1-(6-methylpyridinium-2-yl)-4,5-dioxo-2-(3-phenoxyphenyl)pyrrolidin-3-ylidene](thiophen-2-yl)methanolate

Specification

• Molecular Formula: C27H20N2O4S
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 4-hydroxy-1-(6-methylpyridin-2-yl)-2-(3-phenoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C27H20N2O4S/c1-17-8-5-14-22(28-17)29-24(23(26(31)27(29)32)25(30)21-13-7-15-34-21)18-9-6-12-20(16-18)33-19-10-3-2-4-11-19/h2-16,24,31H,1H3
• Standard InChI Key: AWJUNLCKTSHNJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CS3)C4=CC(=CC=C4)OC5=CC=CC=C5

Introduction

Structural Features

Similar compounds to (E)-1-(6-methylpyridinium-2-yl)-4,5-dioxo-2-phenylpyrrolidin-3-ylidenemethanolate, such as (E)-1-(6-methylpyridinium-2-yl)-4,5-dioxo-2-phenylpyrrolidin-3-ylidenemethanolate, contain a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The incorporation of a methylpyridinium moiety contributes to its biological activity. The presence of a thiophen-2-yl group and a phenoxyphenyl group in the target compound suggests potential for diverse chemical and biological interactions.

Synthesis and Characterization

The synthesis of complex organic compounds like (E)-1-(6-methylpyridinium-2-yl)-4,5-dioxo-2-(3-phenoxyphenyl)pyrrolidin-3-ylidenemethanolate typically involves multiple steps, including chromatography for purification and nuclear magnetic resonance (NMR) spectroscopy for structural confirmation. Techniques such as X-ray crystallography may be used to elucidate detailed structural data, including bond lengths, angles, and dihedral angles.

Potential Applications

Compounds with similar structures often have potential applications in various scientific fields due to their complex structures and diverse functional groups. These applications can range from pharmaceuticals to materials science, depending on their chemical and biological properties.

Biological Activity

The mechanism of action for compounds like (E)-1-(6-methylpyridinium-2-yl)-4,5-dioxo-2-(3-phenoxyphenyl)pyrrolidin-3-ylidenemethanolate likely involves interaction with specific biological targets due to their structural motifs. Quantitative data on binding affinities and kinetic parameters are essential for understanding their efficacy in biological systems.

Research Findings

• Synthesis Techniques: Advanced techniques like X-ray crystallography are used for detailed structural analysis.

• Biological Potential: Compounds with similar structures show promise in various biological applications.

• Chemical Reactivity: Understanding reactivity is key to practical applications in different fields.

Given the lack of specific information on (E)-1-(6-methylpyridinium-2-yl)-4,5-dioxo-2-(3-phenoxyphenyl)pyrrolidin-3-ylidenemethanolate, further research and experimentation are necessary to fully elucidate its properties and potential applications.